Cas no 288-22-2 (3H-1,2-Oxathiole)
3H-1,2-Oxathiole structure
Product Name:3H-1,2-Oxathiole
CAS No:288-22-2
MF:C3H4OS
MW:88.1282596588135
CID:2655905
PubChem ID:21924025
Update Time:2024-02-28
3H-1,2-Oxathiole Chemical and Physical Properties
Names and Identifiers
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- 3H-oxathiole
- 3H-1,2-Oxathiole
- Oxathiole
- Oxathiole (8CI,9CI)
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- Inchi： 1S/C3H4OS/c1-2-4-5-3-1/h1-2H,3H2
- InChI Key： RELAJOWOFXGXHI-UHFFFAOYSA-N
- SMILES： S1CC=CO1
Computed Properties
- Exact Mass: 87.99828592g/mol
- Monoisotopic Mass: 87.99828592g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 5
- Rotatable Bond Count: 0
- Complexity: 50.9
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 34.5
- XLogP3: 0.8
3H-1,2-Oxathiole Related Literature
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
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